Cas no 58877-08-0 (Benzene, 1-chloro-4-[(3-ethyl-2-pentenyl)oxy]-)

• Product name: Benzene, 1-chloro-4-[(3-ethyl-2-pentenyl)oxy]-
• CAS No: 58877-08-0
• MF: C₁₃H₁₇ClO
• MW: 224.726483106613
• CID: 340552
• PubChem ID: 21316483

Benzene, 1-chloro-4-[(3-ethyl-2-pentenyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-4-[(3-ethyl-2-pentenyl)oxy]-
• 1-chloro-4-(3-ethylpent-2-enoxy)benzene
• 1-Chloro-4-[(3-ethylpent-2-en-1-yl)oxy]benzene
• 58877-08-0
• DTXSID70612275
• SCHEMBL11553618

• Inchi： InChI=1S/C13H17ClO/c1-3-11(4-2)9-10-15-13-7-5-12(14)6-8-13/h5-9H,3-4,10H2,1-2H3
• InChI Key： UHJKMMVORBAERW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(OC/C=C(\CC)/CC)=CC=1

Computed Properties

• Exact Mass: 224.09691
• Monoisotopic Mass: 224.0967929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23